1-Benzyl-3,4-diethylpyridin-1-ium chloride

• CAS No.: 60333-17-7
• Molecular Formula: C16H20ClN
• Molecular Weight: 261.79 g/mol
• IUPAC Name: 1-benzyl-3,4-diethylpyridin-1-ium;chloride
• InChI: InChI=1S/C16H20N.ClH/c1-3-15-10-11-17(13-16(15)4-2)12-14-8-6-5-7-9-14;/h5-11,13H,3-4,12H2,1-2H3;1H/q+1;/p-1
• InChI Key: WAAFEMRVVWNUQW-UHFFFAOYSA-M
• Canonical SMILES: CCC1=C(C=[N+](C=C1)CC2=CC=CC=C2)CC.[Cl-]

Description

1-Benzyl-3,4-diethylpyridin-1-ium chloride is a useful research compound. Its molecular formula is C16H20ClN and its molecular weight is 261.79 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzyl chloride (250 g.) was added dropwise to a solution of 3,4-diethylpyridine (262 g., Beilsteins Handbuch der Organischen Chemie, Vierte Auflage, Julius Springer, Berlin, 1935 p. 253) in isopropyl alcohol (700 ml.). The resulting solution was refluxed (for 2 hr.), then concentrated under water pump vacuum. Benzene (250 ml.) was added to the residue and the solution was concentrated again. The process was repeated with two further portions (250 ml. and 500 ml.) of benzene. The residue began to crystallize. Benzene (2250 ml.) was added, affording a thick slurry of 1-benzyl-3,4-diethylpyridinium chloride.